Cas no 922970-82-9 (N-(2-ethoxyphenyl)-2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide)

• Product Name: N-(2-ethoxyphenyl)-2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide
• CAS No: 922970-82-9
• MF: C₂₀H₁₈FN₃O₃
• MW: 367.373628139496
• CID: 6026131
• PubChem ID: 7664455
• Update Time: 2025-10-05

N-(2-ethoxyphenyl)-2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-ethoxyphenyl)-2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide
• N-(2-ethoxyphenyl)-2-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide
• N-(2-ethoxyphenyl)-2-[3-(4-fluorophenyl)-6-oxopyridazin-1-yl]acetamide
• N-(2-ethoxyphenyl)-2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)acetamide
• 922970-82-9
• F2774-1645
• AKOS005681735

• Inchi： 1S/C20H18FN3O3/c1-2-27-18-6-4-3-5-17(18)22-19(25)13-24-20(26)12-11-16(23-24)14-7-9-15(21)10-8-14/h3-12H,2,13H2,1H3,(H,22,25)
• InChI Key： AQZPPLNFQJTDGP-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=CC(N(CC(NC2C=CC=CC=2OCC)=O)N=1)=O

Computed Properties

• Exact Mass: 367.13321961g/mol
• Monoisotopic Mass: 367.13321961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 71Ų

Additional information on N-(2-ethoxyphenyl)-2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide

Introduction to N-(2-ethoxyphenyl)-2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide and Its Significance in Modern Chemical Biology

N-(2-ethoxyphenyl)-2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide (CAS No: 922970-82-9) represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This heterocyclic amide derivative has garnered attention due to its unique structural features and potential biological activities, making it a subject of extensive investigation in both academic and industrial settings.

The molecular structure of this compound is characterized by a pyridazine core, which is a six-membered aromatic ring containing two nitrogen atoms. This core is further functionalized with an acetoamide group at the 1-position and an ethoxyphenyl substituent at the 2-position. Additionally, the 3-position of the pyridazine ring is linked to a 4-fluorophenyl group, introducing fluorine atoms into the molecular framework. The presence of these specific functional groups not only contributes to the compound's distinct chemical properties but also influences its potential biological interactions.

In recent years, there has been a growing interest in pyridazine derivatives due to their diverse pharmacological profiles. Pyridazines have been shown to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of fluorine atoms into the molecular structure often enhances the metabolic stability and binding affinity of drug candidates, making them more suitable for therapeutic applications.

The ethoxyphenyl group in N-(2-ethoxyphenyl)-2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide is particularly noteworthy, as it can influence both the electronic properties and solubility of the compound. This substitution pattern has been explored in various drug discovery programs due to its ability to modulate receptor binding and metabolic pathways. The combination of these structural elements suggests that this compound may possess unique pharmacological properties that warrant further investigation.

Recent studies have highlighted the importance of heterocyclic amides in medicinal chemistry. These compounds often serve as key motifs in drug design due to their ability to interact with biological targets in multiple ways. The acetoamide group in this compound can form hydrogen bonds with polar residues in protein binding pockets, enhancing binding affinity. Additionally, the pyridazine core can engage in π-stacking interactions with aromatic residues, further stabilizing the compound within the binding site.

The presence of a 4-fluorophenyl group at the 3-position of the pyridazine ring adds another layer of complexity to the compound's biological activity. Fluorine atoms are known to enhance the lipophilicity and metabolic stability of drug molecules, which can be crucial for their efficacy and bioavailability. Furthermore, fluorine substitution can influence electronic effects within the molecule, potentially altering its interaction with biological targets.

In terms of synthetic chemistry, N-(2-ethoxyphenyl)-2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide represents an interesting challenge for organic chemists. The synthesis involves multiple steps, including condensation reactions to form the pyridazine core, functional group transformations to introduce the ethoxyphenyl and 4-fluorophenyl groups, and final acetylation to form the amide moiety. Each step requires careful optimization to ensure high yield and purity.

The potential applications of this compound extend beyond academic research. Given its structural features and reported biological activities, it may have therapeutic potential in various disease areas. For instance, its ability to interact with protein targets suggests that it could be developed into a drug candidate for treating inflammatory disorders or cancer. Additionally, its fluorinated aromatic substituents may enhance its suitability for oral administration and improve patient compliance.

The development of new pharmaceuticals relies heavily on innovative chemical biology approaches. N-(2-ethoxyphenyl)-2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide exemplifies how structurally complex molecules can be designed and synthesized to target specific biological pathways. By leveraging advances in computational chemistry and high-throughput screening techniques, researchers can rapidly identify promising candidates for further development.

In conclusion, N-(2-ethoxyphenyl)-2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide (CAS No: 922970-82-9) is a compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features and reported biological activities make it a valuable subject for further investigation. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in drug discovery and development.